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Compound of Interest

Compound Name:

Cat. No.:

3-Chloro-2,4-dimethylpentane

B103076

L  Get Quote

In-Depth Technical Guide: 3-Chloro-2,4-
dimethylpentane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Chloro-2,4-dimethylpentane, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Molecular Properties

3-Chloro-2,4-dimethylpentane is a halogenated alkane. Its molecular structure and properties

are summarized below.

Property Value Source

Chemical Formula C7H1sCl [1112113114]

Molecular Weight 134.65 g/mol [3]

IUPAC Name 3-chloro-2,4-dimethylpentane [3]

CAS Registry Number 19174-61-9 [2][4]

Canonical SMILES Cc(c)c(c(oyo)cl [3]
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The molecular weight of a compound is a fundamental property, calculated by summing the
atomic weights of its constituent atoms. For 3-Chloro-2,4-dimethylpentane, the calculation
based on the atomic weights of carbon (12.011 g/mol ), hydrogen (1.008 g/mol ), and chlorine
(35.453 g/mol ) is as follows:

(7 x 12.011) + (15 x 1.008) + (1 x 35.453) = 134.65 g/mol

Experimental Protocols: A Representative Approach

Detailed experimental protocols for the synthesis and characterization of 3-Chloro-2,4-
dimethylpentane are not extensively documented in publicly available literature. However, a
general and representative methodology for the synthesis of a tertiary chloroalkane from its
corresponding alcohol is presented below. This serves as a foundational protocol that can be
adapted and optimized by researchers.

Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol

Objective: To synthesize 3-Chloro-2,4-dimethylpentane via nucleophilic substitution of the
hydroxyl group in 2,4-dimethyl-3-pentanol using hydrochloric acid.

Materials:

e 2,4-dimethyl-3-pentanol

» Concentrated Hydrochloric Acid (HCI)

¢ Anhydrous Sodium Sulfate (Na2S0a4)

e Saturated Sodium Bicarbonate (NaHCOs) solution
e Deionized Water

 Diethyl ether (or other suitable organic solvent)

o Separatory funnel, round-bottom flask, reflux condenser, magnetic stirrer, and heating
mantle.

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine 2,4-
dimethyl-3-pentanol and an equimolar amount of concentrated hydrochloric acid.

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC) or gas chromatography (GC). Gentle heating may be
applied to increase the rate of reaction.

o Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

o Extraction: Add diethyl ether to the separatory funnel to extract the organic product. Shake
the funnel vigorously, venting frequently. Allow the layers to separate.

e Washing: Remove the aqueous layer. Wash the organic layer sequentially with deionized
water and then with a saturated sodium bicarbonate solution to neutralize any remaining
acid.

e Drying: Transfer the organic layer to a clean flask and dry it over anhydrous sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

 Purification: The crude product can be further purified by distillation to obtain pure 3-Chloro-
2,4-dimethylpentane.

Characterization: The identity and purity of the synthesized 3-Chloro-2,4-dimethylpentane
would be confirmed using standard analytical techniques such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *2C): To elucidate the molecular
structure.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.
¢ Gas Chromatography (GC): To assess the purity of the compound.

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and analytical characterization
of 3-Chloro-2,4-dimethylpentane.
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Caption: Synthetic workflow for 3-Chloro-2,4-dimethylpentane.
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Caption: Analytical workflow for product characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 3-Chloro-2,4-
dimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103076#molecular-weight-and-formula-of-3-chloro-2-
4-dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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